Cas no 1956324-32-5 (3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride)

• Product Name: 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride
• CAS No: 1956324-32-5
• MF: C₅H₆BrCl₂N₃
• MW: 258.931237697601
• MDL: MFCD28991785
• CID: 4631835
• PubChem ID: 118798746
• Update Time: 2025-08-04

3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride
• 3-BROMO-6-CHLORO-2-HYDRAZINYLPYRIDINE HCL
• (3-bromo-6-chloropyridin-2-yl)hydrazine;hydrochloride
• Pyridine, 3-bromo-6-chloro-2-hydrazinyl-, hydrochloride (1:1)
• W10755
• (3-bromo-6-chloropyridin-2-yl)hydrazinehydrochloride
• 1388056-02-7
• AS-69167
• AKOS027256363
• 1956324-32-5
• 3-Bromo-6-chloro-2-hydrazinylpyridinehydrochloride

• MDL： MFCD28991785
• Inchi： 1S/C5H5BrClN3.ClH/c6-3-1-2-4(7)9-5(3)10-8;/h1-2H,8H2,(H,9,10);1H
• InChI Key： DFWWYKXLQJKLDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1NN)Cl.Cl

Computed Properties

• Exact Mass: 256.91222g/mol
• Monoisotopic Mass: 256.91222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9

Additional information on 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride

Introduction to 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride (CAS No. 1956324-32-5)

3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride, identified by the CAS number 1956324-32-5, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine class, which is well-documented for its diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of bromo and chloro substituents along with a hydrazinyl group, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The bromo and chloro functional groups in 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride contribute to its reactivity, enabling it to participate in nucleophilic substitution reactions. This characteristic is highly valuable in drug discovery processes, where such modifications can be used to introduce specific biological functionalities. Furthermore, the hydrazinyl moiety is known for its ability to form stable bonds with other heterocyclic compounds, making it a crucial component in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various diseases. For instance, studies have demonstrated that compounds incorporating the pyridine scaffold exhibit potent activities against infectious diseases, cancer, and neurological disorders. The 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride (CAS No. 1956324-32-5) derivative has been explored as a precursor in synthesizing molecules that target specific enzymes or receptors involved in these pathologies.

In particular, research has focused on leveraging the reactivity of the bromo and chloro atoms to develop novel inhibitors of kinases and other enzymes implicated in cancer progression. By modifying these halogenated pyridines, chemists have been able to generate compounds with enhanced selectivity and reduced toxicity. The hydrazinyl group further aids in this process by allowing for further functionalization through condensation reactions with carbonyl compounds, leading to Schiff bases and other heterocyclic frameworks.

The hydrochloride salt form of 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Improved solubility often translates to better bioavailability and efficacy when administered orally or intravenously. This property makes it an attractive candidate for further development into drug candidates that require systemic delivery.

Moreover, computational studies have been instrumental in understanding the binding interactions of this compound with biological targets. Molecular docking simulations have revealed that the bromo, chloro, and hydrazinyl groups interact favorably with specific residues on proteins such as kinases and transcription factors. These insights have guided the optimization of analogs designed to improve binding affinity and pharmacokinetic profiles.

One notable area of research involves using 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride (CAS No. 1956324-32-5) as a building block for antiviral agents. The pyridine scaffold is frequently found in nucleoside analogs that inhibit viral replication by competing with natural nucleobases during DNA/RNA synthesis. The presence of halogenated substituents increases the structural diversity of these analogs, potentially enhancing their ability to evade viral resistance mechanisms.

Another emerging application lies in the development of agrochemicals. Pyridine derivatives are known for their efficacy as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The unique combination of functional groups in 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride makes it a promising candidate for designing next-generation crop protection agents that offer improved environmental safety profiles.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available pyridine precursors. Key steps include halogenation followed by hydrazination, with careful control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact while maintaining high chemical integrity.

In conclusion, 3-Bromo-6-chloro-2-hydrazinylpyridine hydrochloride (CAS No. 1956324-32-5) represents a valuable intermediate in pharmaceutical research due to its structural versatility and reactivity. Its applications span across multiple therapeutic areas, including oncology, infectious diseases, and neurology, underscoring its importance as a scaffold for drug discovery efforts. As research continues to uncover new biological targets and synthetic strategies, this compound will likely remain at the forefront of medicinal chemistry innovation.